Ornithylaspartate
Overview
Description
Ornithylaspartate is a useful research compound. Its molecular formula is C9H19N3O6 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pharmacokinetics and Pharmacodynamics in Hepatic Encephalopathy
- Pharmacokinetic and Pharmacodynamic Properties : Ornithylaspartate, particularly in its form l-Ornithine l-Aspartate (LOLA), is studied for its role in hepatic encephalopathy, a complex neuropsychiatric syndrome. It functions by facilitating the incorporation of ammonia into urea and glutamine through metabolic pathways in the liver and other tissues, thereby lowering ammonia levels. Recent research also indicates potential direct hepatoprotective properties and improvements in skeletal muscle function in cirrhosis (Kircheis & Lüth, 2019).
Management of Hepatic Encephalopathy
- Meta-analysis in Hepatic Encephalopathy Management : The efficacy of LOLA in managing hepatic encephalopathy, characterized by high blood ammonia levels, is supported by various studies. A meta-analysis on LOLA highlighted its effectiveness and safety in treating this condition (Jiang et al., 2009). Another study also confirmed these findings, emphasizing LOLA's safety and efficacy in cirrhotic patients with hepatic encephalopathy (Bai et al., 2013).
Effects on Hyperammonemia-induced Encephalopathy
- Comparative Study in Rats : A study in portacaval shunted rats with hyperammonemia-induced encephalopathy compared the effects of L-ornithine and L-ornithine-L-aspartate. The treatments reduced blood and brain ammonia concentrations, suggesting beneficial effects on the manifestations of hyperammonemia-induced encephalopathy (Vogels et al., 1997).
Potential in Non-alcoholic Fatty Liver Disease
- Application in NAFLD : LOLA is being explored for its potential in non-alcoholic fatty liver disease (NAFLD), where it could ameliorate liver injury by lowering liver ammonia concentrations and providing anti-oxidative glutamine and glutathione (Canbay & Sowa, 2019).
Properties
IUPAC Name |
[(4S)-4-amino-4-carboxybutyl]azanium;(2S)-2-amino-4-hydroxy-4-oxobutanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2.C4H7NO4/c6-3-1-2-4(7)5(8)9;5-2(4(8)9)1-3(6)7/h4H,1-3,6-7H2,(H,8,9);2H,1,5H2,(H,6,7)(H,8,9)/t4-;2-/m00/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXUZXIMQZIMPSQ-ZBRNBAAYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CC(C(=O)O)N)C[NH3+].C(C(C(=O)[O-])N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C[C@@H](C(=O)O)N)C[NH3+].C([C@@H](C(=O)[O-])N)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N3O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3230-94-2 | |
Record name | Ornithine aspartate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3230-94-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ornithine L-form aspartate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003230942 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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